Cas no 545424-70-2 (3-(quinoxalin-2-yl)prop-2-enal)

• Product Name: 3-(quinoxalin-2-yl)prop-2-enal
• CAS No: 545424-70-2
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 5817105
• PubChem ID: 22630942
• Update Time: 2024-03-01

3-(quinoxalin-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(2-quinoxalinyl)-, (2E)-
• 545424-70-2
• SCHEMBL6852180
• VBJJHIRQYNCQJH-ONEGZZNKSA-N
• EN300-1867065
• SCHEMBL6852174
• (2E)-3-(2-quinoxalinyl)-2-propenal
• CS-0349927
• 3-(quinoxalin-2-yl)prop-2-enal
• 3-(Quinoxalin-2-yl)acrylaldehyde

• Inchi： 1S/C11H8N2O/c14-7-3-4-9-8-12-10-5-1-2-6-11(10)13-9/h1-8H/b4-3+
• InChI Key： VBJJHIRQYNCQJH-ONEGZZNKSA-N
• SMILES： C(=O)/C=C/C1C=NC2C(N=1)=CC=CC=2

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 353.4±27.0 °C(Predicted)
• pka: -1.09±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines